Picropodophyllin-1-ethyl ether
Picropodophyllin-1-ethyl ether
Brand Name:
Vulcanchem
CAS No.:
106709-55-1
VCID:
VC20816299
InChI:
InChI=1S/C24H26O8/c1-5-29-22-14-9-17-16(31-11-32-17)8-13(14)20(21-15(22)10-30-24(21)25)12-6-18(26-2)23(28-4)19(7-12)27-3/h6-9,15,20-22H,5,10-11H2,1-4H3/t15-,20+,21+,22-/m0/s1
SMILES:
CCOC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)OC)OC
Molecular Formula:
C24H26O8
Molecular Weight:
442.5 g/mol
Picropodophyllin-1-ethyl ether
CAS No.: 106709-55-1
Cat. No.: VC20816299
Molecular Formula: C24H26O8
Molecular Weight: 442.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106709-55-1 |
|---|---|
| Molecular Formula | C24H26O8 |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | (5R,5aR,8aS,9R)-5-ethoxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one |
| Standard InChI | InChI=1S/C24H26O8/c1-5-29-22-14-9-17-16(31-11-32-17)8-13(14)20(21-15(22)10-30-24(21)25)12-6-18(26-2)23(28-4)19(7-12)27-3/h6-9,15,20-22H,5,10-11H2,1-4H3/t15-,20+,21+,22-/m0/s1 |
| Standard InChI Key | STGBBEULPHACPI-RGXPITOMSA-N |
| Isomeric SMILES | CCO[C@@H]1[C@H]2COC(=O)[C@H]2[C@@H](C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)OC)OC |
| SMILES | CCOC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)OC)OC |
| Canonical SMILES | CCOC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)OC)OC |
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